Cas no 2287339-49-3 (tert-butyl 4-(5-cyano-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(5-cyano-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate
• CAS No: 2287339-49-3
• MF: C₁₇H₂₁N₅O₂
• MW: 327.380943059921
• CID: 6085401
• PubChem ID: 165740690
• Update Time: 2025-10-29

tert-butyl 4-(5-cyano-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6749172
• tert-butyl 4-(5-cyano-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate
• 2287339-49-3

• Inchi： 1S/C17H21N5O2/c1-17(2,3)24-16(23)21-8-6-13(7-9-21)22-15-5-4-12(11-18)10-14(15)19-20-22/h4-5,10,13H,6-9H2,1-3H3
• InChI Key： AHZMANSBMSABRH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)N1C2C=CC(C#N)=CC=2N=N1)=O

Computed Properties

• Exact Mass: 327.16952493g/mol
• Monoisotopic Mass: 327.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84Ų

Additional information on tert-butyl 4-(5-cyano-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate

tert-butyl 4-(5-cyano-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-(5-cyano-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate, with the CAS number 2287339-49-3, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features and its potential applications in advanced materials and pharmaceuticals. The molecule combines a piperidine ring system with a benzotriazole moiety, both of which are well-known for their versatility in chemical reactions and their ability to form stable structures.

The benzotriazole group in this compound is particularly interesting due to its aromaticity and ability to act as a coordinating ligand. Recent studies have highlighted the importance of such heterocyclic structures in the development of new materials with tailored electronic properties. For instance, researchers have explored the use of benzotriazole-containing compounds in the synthesis of metal-organic frameworks (MOFs) and coordination polymers, which have applications in gas storage, catalysis, and sensing technologies.

The piperidine ring system in this compound adds another layer of complexity and functionality. Piperidine derivatives are widely used in drug design due to their ability to form hydrogen bonds and their compatibility with various biological systems. The tert-butyl group attached to the piperidine ring further enhances the molecule's stability and solubility properties, making it an attractive candidate for pharmaceutical applications.

Recent advancements in synthetic chemistry have enabled the precise control of such complex molecules. The synthesis of tert-butyl 4-(5-cyano-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate typically involves a multi-step process that includes nucleophilic substitution, coupling reactions, and cyclization. These steps require careful optimization to ensure high yields and purity. Researchers have also explored green chemistry approaches to synthesize this compound, reducing the environmental impact of its production.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a coordinating ligand makes it a valuable component in the development of new catalysts for organic transformations. Additionally, its electronic properties make it a candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have demonstrated that incorporating benzotriazole moieties into such devices can enhance their efficiency and stability.

The pharmacological potential of this compound is another area of active research. Its structural similarity to known bioactive molecules suggests that it could serve as a lead compound for drug discovery efforts targeting various diseases. Preclinical studies are currently underway to evaluate its safety profile and efficacy in animal models.

In conclusion, tert-butyl 4-(5-cyano-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and materials science, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is expected to contribute significantly to the development of new technologies and therapeutic agents.